Integrator complex subunit 12 (329-345)
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Description
Integrator complex subunit 12
Scientific Research Applications
CRISPR-Cas9 Mediated Genetic Engineering
The Integrator Complex (INT) is a multi-subunit protein complex essential for the processing of RNA. A study utilized CRISPR/Cas9 gene editing technology to introduce epitope tags into the genes encoding Integrator subunits within cells, providing insights into the constituents of mammalian INT (Baillat, Russell, & Wagner, 2016).
Role in Enhancer RNAs Biogenesis
The Integrator complex is crucial for the biogenesis of enhancer RNAs (eRNAs), playing a significant role in the regulation of gene expression in metazoans. It's recruited to enhancers in a stimulus-dependent manner and is involved in enhancer–promoter chromatin looping, suggesting a substantial role in gene expression responsiveness (Lai, Gardini, Zhang, & Shiekhattar, 2015).
Integrator Subunit Interactions and Function
The functionality of the integrator subunit 12 (IntS12) is critical for RNA processing, with certain microdomains within IntS12 being essential for snRNA 3′ end formation. These domains mediate crucial interactions within the Integrator complex, indicating a tightly regulated mechanism of RNA processing (Chen, Waltenspiel, Warren, & Wagner, 2013).
Integrator Complex in Transcription and Development
The Integrator complex significantly influences the transcriptome by controlling the fate of various RNAs transcribed by RNA polymerase II. Its role extends beyond RNA processing to regulating gene expression, contributing to robust gene induction when needed. Misregulation of this complex can lead to developmental defects and diseases (Mendoza-Figueroa, Tatomer, & Wilusz, 2020).
Structural Basis of Integrator Subunits Interaction
Understanding the molecular basis of interactions between Integrator subunits, such as IntS9 and IntS11, is crucial for comprehending the complex's functions in RNA processing. Detailed structural analysis provides insights into the critical residues and interfaces involved in these interactions, highlighting their importance in snRNA 3′-end processing (Wu, Albrecht, Baillat, Wagner, & Tong, 2017).
Properties
sequence |
KPVGLTGLATSSKGGIG |
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source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Integrator complex subunit 12 (329-345) |
Origin of Product |
United States |
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